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Compound of Interest

Compound Name: A 779

Cat. No.: B15605931 Get Quote

Technical Support Center: A-779
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals prevent the

degradation of A-779 in cell culture media and ensure experimental reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is A-779 and what is its mechanism of action?
A-779 is a selective antagonist for the Mas receptor, which is a key component of the renin-

angiotensin system (RAS). Its sequence is Asp-Arg-Val-Tyr-Ile-His-{d-Ala}.[1] The Mas

receptor's natural ligand is Angiotensin-(1-7) (Ang-(1-7)). The Ang-(1-7)/Mas receptor axis often

counteracts the effects of the Angiotensin II (Ang II)/AT1 receptor axis, which is associated with

proliferation and inflammation.[2] A-779 works by binding to the Mas receptor, thereby blocking

the protective and regulatory effects of Ang-(1-7).[1] For instance, Ang-(1-7) can inhibit the

phosphorylation of Akt and ERK1/2 induced by Ang II; A-779 blocks this inhibitory effect.[1]
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Preparation & Storage Review

Experimental Protocol Review

Inconsistent or Weak
Experimental Results

1. Verify Storage Conditions
(-20°C or -80°C, sealed)

2. Review Handling
(Avoided freeze-thaw cycles?)

3. Prepare Fresh Solutions
(Stock and working solutions)

4. Minimize Incubation Time
(Is a shorter duration possible?)

5. Consider Protease Inhibitors
(Use a broad-spectrum cocktail)

6. Validate A-779 Concentration
(Perform stability test - see protocol)

Re-run Experiment

 

Experiment Setup

Time-Course Sampling

Analysis

1. Prepare Media with A-779
(Include controls: media only,

media + cells)

2. Plate Cells at
Experimental Density

3. Add A-779 Media
to Wells

4. Incubate at 37°C, 5% CO2

5. Collect Media Aliquots
(e.g., T=0, 1, 4, 8, 24, 48h)

6. Quench Degradation
(Acidify with TFA/acetic acid

and freeze at -80°C)

7. Quantify A-779
via LC-MS

8. Plot Concentration vs. Time
(Calculate half-life)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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